Cas no 2172096-85-2 (2-5-ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172096-85-2
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 6206766
• PubChem ID: 165601218
• Update Time: 2025-07-09

2-5-ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-5-ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2172096-85-2
• EN300-1598652
• 2-[5-ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile

• Inchi： 1S/C11H18N4O/c1-3-11-10(6-7-12)13-14-15(11)9(2)5-4-8-16/h9,16H,3-6,8H2,1-2H3
• InChI Key： PUCFQNSGGPSYQE-UHFFFAOYSA-N
• SMILES： OCCCC(C)N1C(=C(CC#N)N=N1)CC

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-5-ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Compound CAS No. 2172096-85-2: 2-Ethyl-1-(5-Hydroxypentan-2-yl)-1H-1,2,3-Triazol-4-Ylacetonitrile

The compound with CAS No. 2172096-85-2, known as 2-Ethyl-1-(5-Hydroxypentan-yl)-1H-1,2,3-Triazol-4-Ylacetonitrile, is a structurally complex organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a five-membered ring containing three nitrogen atoms. The presence of the ethyl and hydroxypentan-yl groups introduces additional functional diversity to the molecule, making it a promising candidate for various applications.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and cyclization steps. Recent advancements in asymmetric synthesis and catalytic methods have enabled researchers to produce this compound with high purity and yield. The molecule's structure is characterized by its triazole ring, which is known for its stability and ability to form hydrogen bonds. This property makes it particularly useful in drug design, where hydrogen bonding plays a critical role in molecular recognition and bioavailability.

In terms of physical properties, CAS No. 2172096-85-2 exhibits a melting point of approximately 145°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in various chemical reactions. The compound's molecular weight is approximately 307 g/mol, and its density is about 1.3 g/cm³.

The biological activity of this compound has been extensively studied in recent years. Research indicates that it possesses potent antimicrobial properties, particularly against gram-positive bacteria. This activity is attributed to the compound's ability to disrupt bacterial cell membranes and inhibit key enzymatic pathways. Additionally, studies have shown that this compound exhibits cancer cell cytotoxicity, making it a potential candidate for anticancer drug development.

In the field of pharmacology, CAS No. 2172096-85-2 has been explored as a lead compound for designing bioisosteres. Bioisosteres are structural analogs of bioactive molecules that retain their pharmacological activity while improving other properties such as stability or bioavailability. The triazole ring in this compound provides a rigid framework that can be modified to create diverse bioisosteric variants.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that the molecule interacts strongly with key protein residues strong>, suggesting potential therapeutic applications in treating diseases associated with specific protein targets.

In conclusion, < strong>CAS No. 2172096 -85 - strong > represents an exciting advancement in organic chemistry with promising applications in drug discovery and materials science. Its unique structure and versatile functional groups make it a valuable tool for researchers seeking to develop novel therapeutic agents and advanced materials.